Arochlor 5432

Specification

• CAS No.: 63496-31-1
• Molecular Formula: UVCB

Introduction

Chemical Structure and Classification

Arochlor 5432 belongs to the polychlorinated terphenyls (PCTs), a family of chlorinated aromatic hydrocarbons distinct from polychlorinated biphenyls (PCBs). Its structure consists of three interconnected benzene rings with varying degrees of chlorine substitution, which confers stability and persistence in the environment. Unlike PCBs, which contain two benzene rings, PCTs like Arochlor 5432 exhibit unique environmental behavior and bioaccumulation patterns.

Environmental Fate and Distribution

Sources and Detection

Arochlor 5432 was primarily used in industrial applications such as hydraulic systems and compressor fluids. Its environmental release occurred through leaks and improper disposal, leading to contamination of sediments and aquatic ecosystems. Notably, high concentrations of Arochlor 5432 were detected in sediments and biota near a major U.S. aeronautics research facility, prompting its inclusion on the National Priorities List.

Table 1: Environmental Detection of Arochlor 5432

Location	Sample Type	Organism	Concentration (µg/kg dry weight)
Tabbs Creek	Sediment	Saltmarsh cordgrass	Not reported
Tabbs Creek	Sediment	American oysters	18,300
Tabbs Creek	Sediment	Red-jointed fiddler crabs	Not reported
Tabbs Creek	Sediment	Wharf crabs	Not reported
Tabbs Creek	Sediment	Mummichogs	Not reported

Data derived from studies at contaminated sites.

Spatial and Temporal Trends

PCT concentrations in sediment and biota decreased with distance from the contamination source, indicating localized pollution gradients. Despite cessation of industrial use decades prior to detection, Arochlor 5432 persisted in the environment due to its chemical stability.

Ecotoxicological Impact

Bioaccumulation in Aquatic Organisms

Arochlor 5432 exhibits significant bioaccumulation potential, particularly in benthic organisms. Native oysters (Crassostrea virginica) showed the highest recorded concentration (18,300 µg/kg dry weight), reflecting their role as filter feeders and their proximity to contaminated sediments.

Toxicological Studies

Mechanisms of Action

Arochlor 5432 induces cytochrome P450 1A (CYP1A) and associated ethoxyresorufin O-deethylase (EROD) activity in fish, mimicking the effects of PCB Aroclor 1254. This suggests activation of the aryl hydrocarbon receptor (AhR), a pathway linked to hepatotoxicity and immunomodulation in vertebrates.

Comparative Toxicity

Parameter	Arochlor 5432	Aroclor 1254 (PCB)	Aroclor 5460 (PCB)
CYP1A Induction	Moderate	High	Low
EROD Activity	Comparable to Aroclor 1254	High	Low
Environmental Stability	High	High	Very High

Based on experimental studies in mummichogs and comparisons with PCB congeners.

Regulatory Status and Cleanup Efforts

Arochlor 5432 is regulated under federal environmental programs due to its persistence and toxicity. NASA’s environmental guidelines list a threshold of 50 µg/kg for Aroclor 5432 in soil and sediment, aligned with broader contaminant screening protocols. At contaminated sites, remediation efforts have focused on removing PCT-laden materials to mitigate further ecological harm.

Comparative Analysis with Other Chlorinated Compounds

Environmental and Toxicological Profiles

Compound	Bioaccumulation Potential	AhR Activity	Regulatory Priority
Arochlor 5432	High (benthic organisms)	Moderate	High (NPL listing)
Aroclor 1254	Very High	High	Very High
Aroclor 5460	Moderate	Low	Moderate